Cas no 1851412-93-5 (Zavondemstat)

• Product Name: Zavondemstat
• CAS No: 1851412-93-5
• MF: C₂₆H₂₉N₃O₃
• MW: 431.52676653862
• CID: 5517755
• Update Time: 2025-06-11

Zavondemstat Chemical and Physical Properties

Names and Identifiers

• 4-Pyridinecarboxylic acid, 3-[[[(4R)-3,4-dihydro-7-[methyl[4-(1-methylethyl)phenyl]amino]-2H-1-benzopyran-4-yl]methyl]amino]-
• Zavondemstat

• Inchi： 1S/C26H29N3O3/c1-17(2)18-4-6-20(7-5-18)29(3)21-8-9-22-19(11-13-32-25(22)14-21)15-28-24-16-27-12-10-23(24)26(30)31/h4-10,12,14,16-17,19,28H,11,13,15H2,1-3H3,(H,30,31)/t19-/m0/s1
• InChI Key： NDVITLLKZQXKGU-IBGZPJMESA-N
• SMILES： C1=NC=CC(C(O)=O)=C1NC[C@H]1C2=CC=C(N(C)C3=CC=C(C(C)C)C=C3)C=C2OCC1

Additional information on Zavondemstat

Latest Research Brief on Zavondemstat (1851412-93-5) in the Chemical-Biopharmaceutical Field

Zavondemstat (CAS: 1851412-93-5) is a novel small molecule inhibitor targeting lysine-specific demethylase 1 (LSD1), which has garnered significant attention in the field of oncology and neurodegenerative disease research. As an orally bioavailable and brain-penetrant compound, Zavondemstat is currently under investigation for its potential therapeutic applications in high-grade gliomas, small cell lung cancer (SCLC), and certain neurodegenerative disorders. This research brief synthesizes the latest findings on its mechanism of action, preclinical and clinical progress, and emerging therapeutic implications.

Recent studies have elucidated Zavondemstat's unique mechanism of action as a reversible, non-competitive inhibitor of LSD1. By binding to the flavin adenine dinucleotide (FAD) cofactor site (IC50 = 13 nM), it disrupts LSD1's demethylation activity on histone H3K4me2/me1, leading to transcriptional activation of tumor suppressor genes and differentiation markers. A 2023 Nature Cancer publication demonstrated its ability to reverse epigenetic silencing in glioma stem cells, with concomitant upregulation of GFAP (glial fibrillary acidic protein) and other differentiation markers at nanomolar concentrations (≤100 nM).

In preclinical models of diffuse midline glioma (DMG), Zavondemstat showed remarkable blood-brain barrier penetration (brain/plasma ratio: 0.8-1.2) and extended survival in orthotopic xenografts by 40-60% compared to controls. Combination studies with radiation therapy revealed synergistic effects, potentially through enhanced DNA damage response. Notably, its selectivity profile (≥100-fold over MAO-A/B) addresses previous safety concerns associated with LSD1 inhibitors.

Clinical trial data from Phase 1/2 studies (NCT04734990) in relapsed/refractory SCLC presented at ASCO 2023 demonstrated a manageable safety profile (Grade ≥3 AEs ≤15%) and preliminary efficacy signals (disease control rate: 34% at 8 weeks). Pharmacodynamic analyses confirmed target engagement through dose-dependent decreases in circulating tumor cell LSD1 activity (≥70% suppression at Cmax). A separate Phase 1b trial in DMG (NCT05106608) is evaluating cerebrospinal fluid drug concentrations, with interim data showing consistent target coverage above IC90 levels.

Emerging research highlights Zavondemstat's potential beyond oncology. A recent Cell Reports Medicine study identified its neuroprotective effects in Alzheimer's disease models, where it reduced tau hyperphosphorylation by modulating PP2A methylation status. This dual therapeutic potential positions Zavondemstat as a unique epigenetic modulator warranting further investigation across disease areas.

The chemical optimization of Zavondemstat (molecular weight: 387.5 g/mol; cLogP: 2.1) has addressed earlier generation LSD1 inhibitors' limitations. Its trifluoromethylpyridine core enhances metabolic stability (human liver microsome t1/2 >120 min), while the cyclopropylamine moiety maintains potent target engagement. Current Good Manufacturing Practice (cGMP) synthesis routes have been established with overall yields >60%, utilizing a key Buchwald-Hartwig coupling step for the 1851412-93-5 intermediate.

Future directions include biomarker-driven patient selection strategies (e.g., LSD1 copy number variations) and rational combination therapies. Upcoming Phase 2 trials will evaluate Zavondemstat with immune checkpoint inhibitors in SCLC (NCT05497453) and with ONC201 in H3K27M-mutant gliomas. The compound's evolving profile underscores the growing importance of epigenetic modulation in precision medicine approaches.